4-(Methoxycarbonyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid

• IUPAC Name: 4-methoxycarbonyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• InChI: InChI=1S/C8H10O5/c1-12-6(11)7-2-8(3-7,5(9)10)13-4-7/h2-4H2,1H3,(H,9,10)
• InChI Key: LRRYXWGHRAZADB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CC(C1)(OC2)C(=O)O
• Molecular Formula: C8H10O5
• Molecular Weight: 186.16 g/mol
• CAS RN: 2377030-85-6

Description

4-(Methoxycarbonyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid , also known by other names such as Bicyclo[2.1.1]hexane-1,4-dicarboxylic Acid 1-Methyl Ester , is a chemical compound with the molecular formula C9H12O4 . It appears as a white to light yellow powder or crystal . The compound belongs to the class of bicyclic compounds and contains both a carbonyl group and a carboxylic acid functional group.

Synthesis Analysis

The synthesis of this compound involves the introduction of a methoxycarbonyl (ester) group onto a bicyclo[2.1.1]hexane scaffold. Specific synthetic methods may vary, but the Horner-Wadsworth-Emmons reaction has been employed for the Z-selective formation of the ester linkage .

Physical And Chemical Properties Analysis

• Melting Point : Approximately 72.0°C to 76.0°C .
• NMR Confirmation : The nuclear magnetic resonance (NMR) spectrum confirms its structural features .

Scientific Research Applications

Organic Synthesis Applications

This compound has been explored as a precursor in the synthesis of 2-oxabicyclo[2.1.1]hexanes and their derivatives. For example, Kirmse and Mrotzeck (1988) demonstrated its utility in cyclization reactions to obtain 2-oxabicyclo[2.1.1]hexane derivatives. They further explored the thermal and chemical properties of these derivatives, providing insights into their potential applications in organic synthesis Kirmse & Mrotzeck, 1988.

Heterocyclic Chemistry

In the field of heterocyclic chemistry, the compound has been utilized for the synthesis of azabicyclohexanes. For instance, Stevens and Kimpe (1996) outlined a method for synthesizing 2-azabicyclo[2.1.1]hexanes by imination of 3-(chloromethyl)cyclobutanone, showcasing its role in creating structures similar to naturally occurring insect antifeedants Stevens & Kimpe, 1996.

Neuroprotective Drug Development

Yu et al. (2003) investigated a derivative of 4-(Methoxycarbonyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid for its potential as a neuroprotective drug. They conducted radiolabeling and biodistribution studies, revealing its ability to cross the blood-brain barrier and accumulate in specific brain regions, indicating its relevance in neuroprotection research Yu et al., 2003.

Enantioselective Synthesis

Tsuji, Onishi, and Sakata (1999) developed an efficient method for the enantioselective synthesis of 1-ethoxycarbonyl-2-oxo-3-oxabicyclo[3.1.0]hexane derivatives using lipase-catalyzed reactions. This work highlights the compound's significance in the stereocontrolled synthesis of chiral intermediates Tsuji, Onishi, & Sakata, 1999.

Safety and Hazards

• Hazard Statements : It is classified as a skin and eye irritant (H315 and H319) .
• Precautionary Measures : Handle with care, wash skin thoroughly after handling, and wear protective gloves and eye protection .